Cas no 2243514-23-8 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid
• CAS No: 2243514-23-8
• MF: C₂₇H₂₃N₃O₄
• MW: 453.489226579666
• CID: 6296253
• PubChem ID: 165720223
• Update Time: 2025-06-13

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid
• 2243514-23-8
• EN300-6492427

• Inchi： 1S/C27H23N3O4/c31-26(32)19-10-12-20(13-11-19)30(17-16-29-15-5-14-28-29)27(33)34-18-25-23-8-3-1-6-21(23)22-7-2-4-9-24(22)25/h1-15,25H,16-18H2,(H,31,32)
• InChI Key： GYELNJPVVMLGLO-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(=O)O)=CC=1)CCN1C=CC=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 453.16885622g/mol
• Monoisotopic Mass: 453.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid

Recent Advances in the Study of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid (CAS: 2243514-23-8)

The compound 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid (CAS: 2243514-23-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and pyrazole moiety, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a scaffold for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the pyrazole moiety offers additional functionalization opportunities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced stability and solubility, making them ideal candidates for the development of peptide-based therapeutics. The study also highlighted the compound's potential in creating prodrugs with improved pharmacokinetic properties.

In addition to its applications in peptide synthesis, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid has been investigated for its inhibitory effects on specific enzymes. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound acts as a potent inhibitor of protein kinases involved in inflammatory pathways. The pyrazole ring was found to interact with the ATP-binding site of the kinase, suggesting its utility in designing anti-inflammatory drugs.

Another notable advancement is the use of this compound in the development of fluorescent probes. A 2024 study in Analytical Chemistry reported the synthesis of a fluorescent derivative of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid, which was used to track intracellular protein localization. The probe exhibited high selectivity and minimal cytotoxicity, making it a valuable tool for live-cell imaging and diagnostics.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Future research directions may include structural modifications to enhance its therapeutic efficacy and expand its applications in personalized medicine. Overall, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}[2-(1H-pyrazol-1-yl)ethyl]amino)benzoic acid represents a promising scaffold for innovation in chemical biology and drug development.